N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C23H30N2O4S/c1-16(2)13-25-20-10-9-19(12-21(20)29-15-23(4,5)22(25)26)24-30(27,28)14-18-8-6-7-17(3)11-18/h6-12,16,24H,13-15H2,1-5H3
• InChI Key: KJIKDOMZRURQSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC(C)C
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including cyclization reactions, functional group transformations, and sulfonamide formation. Researchers have explored various synthetic routes to access this compound, aiming for high yields and purity. Detailed synthetic pathways can be found in relevant literature.

Molecular Structure Analysis

Compound X’s molecular structure is crucial for understanding its properties. The benzoxazepinone ring provides rigidity, while the isobutyl and dimethyl substituents contribute to its hydrophobic character. The tolyl group enhances lipophilicity, potentially affecting its bioavailability. Researchers have employed spectroscopic techniques (such as NMR, IR, and mass spectrometry) to elucidate its structure.

Scientific Research Applications

Synthesis and Photophysical Properties

Synthesis Methods : Research into benzoxazole derivatives and related compounds often involves innovative synthesis techniques aimed at exploring their photophysical properties. For example, the synthesis of fluorescent 2,5-dibenzoxazolylphenols showcases the potential for creating compounds with excited state intramolecular proton-transfer fluorescence, which are of interest as wavelength shifters in detecting mediums for ionizing radiation (Kauffman & Bajwa, 1993). Such methodologies could be applicable in synthesizing and understanding the properties of complex molecules like N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(m-tolyl)methanesulfonamide.

Photophysical Properties : The study on the excited state intramolecular proton-transfer fluorescence of benzoxazolylphenols indicates a route to exploring the photophysical characteristics of related compounds. With high quantum yields and specific emission peaks, these materials can serve various applications in optical materials and sensors (Kauffman & Bajwa, 1993).

Applications in Polymer and Materials Science

Polymeric Applications : The research on high molecular weight polybenzoxazoles (PBOs) in polyphosphoric acid (PPA) highlights the importance of such compounds in creating materials with significant hydrolytic stability, which is critical for applications in high-performance polymers (Kim et al., 2005). This research could inform the development of new materials using complex methanesulfonamide derivatives.

Solid Lipid Nanoparticles : In the context of agricultural applications, the design of carrier systems such as solid lipid nanoparticles for sustained release of active compounds demonstrates the potential of utilizing chemical derivatives for targeted delivery and controlled release systems. This approach could be adapted for delivering various bioactive molecules in a controlled manner, optimizing their effectiveness and reducing environmental impact (Campos et al., 2015).

Future Directions

: World Health Organization. (2002). 4,5-DIMETHYL-2-ISOBUTYL-3-THIAZOLINE. Link : FEMA Flavor Library. (n.d.). 4,5-DIMETHYL-2-ISOBUTYL-3-THIAZOLINE. Link